N-((1-(N,N-dimethylsulfamoyl)piperidin-4-yl)methyl)-4,5,6,7-tetrahydrobenzo[d]isoxazole-3-carboxamide

• IUPAC Name: N-[[1-(dimethylsulfamoyl)piperidin-4-yl]methyl]-4,5,6,7-tetrahydro-1,2-benzoxazole-3-carboxamide
• InChI: InChI=1S/C16H26N4O4S/c1-19(2)25(22,23)20-9-7-12(8-10-20)11-17-16(21)15-13-5-3-4-6-14(13)24-18-15/h12H,3-11H2,1-2H3,(H,17,21)
• InChI Key: NWRNBPINZZIBEY-UHFFFAOYSA-N
• Canonical SMILES: CN(C)S(=O)(=O)N1CCC(CC1)CNC(=O)C2=NOC3=C2CCCC3
• Molecular Formula: C16H26N4O4S
• Molecular Weight: 370.5 g/mol

Description

N-((1-(N,N-dimethylsulfamoyl)piperidin-4-yl)methyl)-4,5,6,7-tetrahydrobenzo[d]isoxazole-3-carboxamide is a useful research compound. Its molecular formula is C16H26N4O4S and its molecular weight is 370.47. The purity is usually 95%.
BenchChem offers high-quality N-((1-(N,N-dimethylsulfamoyl)piperidin-4-yl)methyl)-4,5,6,7-tetrahydrobenzo[d]isoxazole-3-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-((1-(N,N-dimethylsulfamoyl)piperidin-4-yl)methyl)-4,5,6,7-tetrahydrobenzo[d]isoxazole-3-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Molecular Interaction and Receptor Affinity

N-((1-(N,N-dimethylsulfamoyl)piperidin-4-yl)methyl)-4,5,6,7-tetrahydrobenzo[d]isoxazole-3-carboxamide exhibits notable interactions with various receptors, indicating its potential as a therapeutic agent. The molecular interaction of this compound with the CB1 cannabinoid receptor has been specifically studied, revealing distinct conformations and energetic stability, indicating its potential in drug design and pharmacological applications (Shim et al., 2002).

Synthesis and Structural Studies

The synthesis pathways of related compounds have been extensively studied. Novel syntheses have led to a range of heterocyclic compounds with potential biological importance. For instance, the synthesis of bioactive heterocycles derived from visnaginone and khellinone has been reported, leading to compounds with anti-inflammatory and analgesic activities (Abu‐Hashem et al., 2020). Additionally, structural characterization through crystallography has been performed, providing insights into molecular conformation and hydrogen bonding, which is crucial for understanding the compound's interactions at the molecular level (Thimmegowda et al., 2009).

Pharmacological Potential

Investigations into the pharmacological aspects of related compounds have revealed promising therapeutic potentials. For instance, compounds synthesized through various methods have exhibited anti-inflammatory, analgesic, antimicrobial, and herbicidal activities, highlighting the diverse applicability of these molecules in medicine and agriculture. This includes the synthesis of compounds targeting cyclooxygenase-1/2 inhibitors and their evaluation for analgesic and anti-inflammatory activities (Kumara et al., 2017), as well as the synthesis of novel piperidyl carboxamides and thiocarboxamides with potential as inhibitors targeting D1 protease in plants (Hu et al., 2009).